(Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(4-(dimethylamino)phenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C21H17N3O2S/c1-24(2)17-6-3-14(4-7-17)9-16(11-22)21-23-18(12-27-21)15-5-8-19-20(10-15)26-13-25-19/h3-10,12H,13H2,1-2H3/b16-9-
• InChI Key: UMYXSRXCHOIMLD-SXGWCWSVSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

(Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(4-(dimethylamino)phenyl)acrylonitrile is a useful research compound. Its molecular formula is C21H17N3O2S and its molecular weight is 375.45. The purity is usually 95%.
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Scientific Research Applications

Isomeric Properties and Synthesis

• The Z and E isomers of a related acrylonitrile compound were investigated through X-ray diffraction and density functional theory (DFT) calculations. These studies revealed differences in molecular geometries, intermolecular interactions, and crystal packing, suggesting isomer-specific properties that could influence the compound's reactivity and stability (Renuka Devi Tammisetti et al., 2018).

Photophysical and Electrochemical Properties

• The photophysical, electrochemical, and thermogravimetric properties of a structurally similar compound were examined, providing insights into its potential applications in materials science, particularly in the development of novel materials with specific optical or electronic properties (Viraj J. Bhanvadia et al., 2016).

Molecular Packing and Intermolecular Interactions

• Research on polymorphs of a related acrylonitrile compound highlighted the importance of molecular packing and intermolecular interactions, which could affect its solid-state properties and, consequently, its potential applications in material science and nanotechnology (M. Percino et al., 2014).